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Compound of Interest

Compound Name: GSK J5 HCI

Cat. No.: B607886

Before handling any chemical, a thorough understanding of its properties and potential hazards
is crucial. While one Safety Data Sheet (SDS) for GSK J5 HCI indicates that the substance is
not classified as hazardous under the Globally Harmonized System (GHS), it is prudent
laboratory practice to treat all research chemicals with a high degree of care.[4] Another SDS
for the free base form, GSK J5, recommends more stringent precautions, which we will adopt
here under the precautionary principle.[5]

The primary disposal pathway recommended by chemical safety literature for compounds of
this nature is through a licensed chemical destruction facility or controlled incineration.[5] Under
no circumstances should GSK J5 HCI or its solutions be discharged into the sewer system.[5]

Table 1: Chemical and Physical Properties of GSK J5 HCI
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Property Value Source(s)

N-[2-(3-Pyridinyl)-6-
(1,2,4,5-tetrahydro-3H-3-
Chemical Name benzazepin-3-yl)-4-
pyrimidinyl]-B-alanine
ethyl ester hydrochloride

CAS Number 1797983-32-4 [1][4]
Molecular Formula C24H27Ns02-HCI

Molecular Weight 453.97 g/mol

Appearance Crystalline solid [1]
Common Solvents DMSO, DMF, Ethanol [1]

| Storage | Store at room temperature | |

Personal Protective Equipment (PPE) and Safety
Precautions

Adherence to proper PPE protocols is the first line of defense against chemical exposure. The
following table outlines the minimum required PPE when handling GSK J5 HCI in solid form or
in solution.

Table 2: Required Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Protects eyes from
_ ANSI Z87.1-compliant splashes of solutions or
Eye Protection . o
safety glasses or goggles.  accidental aerosolization

of solid powder.

Prevents direct dermal contact.

Gloves must be inspected

Hand Protection Nitrile or latex gloves.
before use and changed
immediately if contaminated.[5]
] Protects skin and clothing from
Body Protection Standard laboratory coat.

spills.

| Ventilation | Handle in a certified chemical fume hood. | Minimizes the risk of inhaling
aerosolized powder when weighing or preparing solutions.[5] |

Waste Stream Determination and Segregation

Proper segregation of chemical waste is critical for safe disposal and regulatory compliance.
GSK J5 HCIl is a non-halogenated organic compound. Therefore, all waste containing this
chemical, including stock solutions, contaminated media, and rinsate, must be collected in a
designated "Non-Halogenated Organic Waste" container.

The following diagram illustrates the decision-making process for segregating waste related to
GSK J5 HCI.
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GSK J5 HCI Waste Generated

Is it a contaminated ‘empty’ container?

Identify Wagte Form

Is it a solution (e.g., in DMSO)?

Is it expired/unused solid powder?

Collect in 'Non-Halogenated Triple-rinse container with
Organic Solid Waste' Container an appropriate solvent (e.g., ethanol)

Collect all rinsate in
'Non-Halogenated Organic
Liquid Waste' Container

Dispose of rinsed container in
appropriate lab glass/plastic recycling

1
1
:Consol idate

Direct to Appropriate Waste Stream

Diagram 1: GSK J5 HCI Waste Segregation Workflow

Click to download full resolution via product page
Caption: Waste segregation decision tree for GSK J5 HCI.

Step-by-Step Disposal Protocol

This protocol provides detailed methodologies for handling different forms of GSK J5 HCI
waste.

Disposal of Unused or Expired Solid GSK J5 HCI

This procedure applies to the original solid reagent that is expired or no longer needed.
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o Work Area Preparation: Ensure you are working within a certified chemical fume hood.
» Container Check: Confirm the original container is securely sealed.

o Labeling: Affix a hazardous waste label to the container. Fill out the label completely with the
full chemical name ("GSK J5 Hydrochloride"), CAS number, and concentration (100%).

e Segregation: Place the labeled container into a secondary containment bin designated for
solid chemical waste.

o Storage: Store the waste in a designated satellite accumulation area until collection by your
institution's Environmental Health & Safety (EHS) office.

Disposal of Solutions Containing GSK J5 HCI

This procedure applies to stock solutions (e.g., in DMSO) and any experimental solutions
containing the compound.

o Waste Container: Obtain an appropriate, compatible waste container for "Non-Halogenated
Organic Liquid Waste."[6] The container must have a tightly fitting screw cap.

o Transfer: Carefully pour the liquid waste into the designated waste container using a funnel.
Perform this transfer inside a chemical fume hood.

e Sealing: Securely cap the waste container immediately after adding the waste. Containers
must be kept closed at all times except when waste is being added.[6]

e Labeling: Ensure the waste container is clearly labeled with its contents.

o Storage: Store the container in secondary containment in a designated satellite accumulation
area, away from incompatible materials.

Decontamination of "Empty" Containers and Labware

Original reagent bottles and labware (e.g., beakers, flasks) that have held GSK J5 HCI are not
truly empty and must be decontaminated before disposal.
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« Initial Rinse: Rinse the container or labware three times with a small amount of a suitable
solvent in which GSK J5 HCI is soluble (e.g., ethanol or DMSO). This process is often
referred to as a "triple rinse."[6]

o Collect Rinsate: Crucially, this rinsate is considered hazardous waste.[6] Collect all three
rinses in the designated "Non-Halogenated Organic Liquid Waste" container as described in
section 4.2.

e Final Cleaning: After the triple rinse, the container can be washed with soap and water.

o Final Disposal: The decontaminated container can now be disposed of in the appropriate
laboratory glass or plastic recycling stream. Puncturing the container can prevent its reuse
for other purposes.[5]

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures immediately.
e Spill:

o Small Spill (<1 g solid or <100 mL solution): Alert others in the area. Wearing appropriate
PPE, cover the spill with an absorbent material (e.g., vermiculite or sand). Gently sweep
the material into a suitable container, label it as hazardous waste, and dispose of it
according to the solid waste protocol.[5]

o Large Spill: Evacuate the immediate area and notify your supervisor and institutional EHS
office immediately.[7] Prevent entry into the area.

e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[5] Seek medical
attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[5] Seek immediate medical attention.
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o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
[5] Seek medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[5]

By adhering to this comprehensive guide, you contribute to a culture of safety and
responsibility in your laboratory. The principles of hazard assessment, proper segregation, and
diligent documentation are the cornerstones of safe chemical waste management.

References

DC Chemicals. GSK J5 HCI Datasheet. [Link]

» Standard Operating Procedure. Hydrochloric Acid. [Link]

o Vertex Chemical Corporation. SAFETY DATA SHEET - Hydrochloric Acid. [Link]
e Sigma-Aldrich. Material Safety Data Sheet - Hydrochloric acid. [Link]

e Lab Alley. SAFETY DATA SHEET - Hydrochloric Acid. [Link]

e Emory University. Chemical Waste Disposal Guidelines. [Link]

o Lab Alley. How to dispose of hydrochloric acid. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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